2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-propan-2-yloxy-1,3,2-dioxaborolane
• InChI: InChI=1S/C9H19BO3/c1-7(2)11-10-12-8(3,4)9(5,6)13-10/h7H,1-6H3
• InChI Key: MRWWWZLJWNIEEJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)OC(C)C
• Molecular Formula: C9H19BO3
• DSSTOX Substance ID: DTXSID20407552
• Molecular Weight: 186.06 g/mol
• CAS RN: 61676-62-8

Description

2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a chemical compound with the empirical formula C9H19BO3. It is used as a reagent to borylate arenes and to prepare fluorenylborolane. It can also be used in the synthesis of intermediates for generating conjugated copolymers.

Molecular Structure Analysis

The molecular weight of this compound is 186.06. The SMILES string representation of its structure is CC(C)OB1OC(C)(C)C(C)(C)O1.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a boiling point of 73 °C at 15 mmHg, and a density of 0.912 g/mL at 25 °C. Its refractive index is 1.409.

Scientific Research Applications

Synthesis and Chemistry

• Synthesis of Aryl Boronic Esters

  2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is used in the mild and selective synthesis of aryl boronic esters. It has been found effective in equilibrating mixtures of boronic and borinic acid derivatives under non-cryogenic conditions, leading to high yields of borinic esters (Hawkins, Wilkinson, & Whiting, 2008).

• Surface Chemistry on Metals

  The compound exhibits interesting surface chemistry when interacting with metals like copper. It has been studied for its potential in creating boron-containing tribofilms, which are relevant in reducing friction in copper-copper sliding contacts (Miller, Furlong, & Tysoe, 2012).

• Crystal Structure Analysis

  It serves as a precursor in the synthesis of compounds like 2-[2-aminophenoxy]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, whose crystal structure has been determined through X-ray diffractometer data. This analysis helps in understanding the molecular structure and bonding of boron-containing compounds (Seeger & Heller, 1985).

Applications in Organic Chemistry

• Continuous Flow Synthesis

  It is used in continuous flow synthesis for producing key propargylation reagents, showcasing its role in scalable industrial processes (Fandrick et al., 2012).

• Formation of α-Aminoboronate Complexes

  The compound is instrumental in producing α-aminoboronate complexes of aminoboranes and aminocyanoboranes, which are significant in the study of tertiary amines (Shibli & Srebnik, 2006).

• Synthesis of Derivatives

  It is used in synthesizing various derivatives like mercapto- and piperazino-methyl-phenylboronic acid derivatives, which have potential applications in inhibiting serine proteases (Spencer et al., 2002).

• Catalysis and Polymer Synthesis

  It plays a role in catalysis and polymer synthesis, as seen in the preparation of poly(3-hexylthiophene) and other polymers, which are relevant in materials science and electronic applications (Yokozawa et al., 2011).

Safety and Hazards

This compound is classified as a flammable liquid and vapor. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding sparks and open flames, and using personal protective equipment.

Mechanism of Action

Target of Action

The primary target of 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as Isopropoxyboronic acid pinacol ester, is arenes . Arenes are aromatic hydrocarbons that play a crucial role in various biochemical processes.

Mode of Action

This compound acts as a reagent in the borylation of arenes . Borylation is a chemical process where a boron atom is introduced into an organic molecule. This process is significant in the field of organic synthesis, as it allows for the formation of carbon-boron bonds, which can be further transformed into various functional groups.

Biochemical Pathways

The borylation of arenes leads to the formation of arylboronic esters . These compounds are versatile intermediates in organic synthesis and can be used in various transformations, including Suzuki-Miyaura cross-coupling reactions. This pathway allows for the formation of new carbon-carbon bonds, enabling the synthesis of a wide range of organic compounds.

Result of Action

The primary result of the action of this compound is the formation of arylboronic esters . These compounds are valuable in organic synthesis, leading to the production of a wide range of organic compounds.

Action Environment

The action of this compound is influenced by various environmental factors. For instance, it is sensitive to moisture , indicating that its stability and efficacy could be compromised in humid conditions. Additionally, the compound is flammable , necessitating careful handling and storage.

Synthesis routes and methods

Procedure details

A 5 L 4-neck flask equipped with a reflux condenser, mechanical stirrer, N2 inlet, and thermowell was flushed well with N2 and charged with isopropyl borate (2.673 L, 11.5 mol, 1.15 equiv) and pinacol (1.179 kg, 10 mol). The resulting mixture was heated at reflux) (80-85° for overnight. The mixture was then cooled to room temperature, transferred to a 5 L 4-neck flask equipped with a 24 inch Vigreux column, magnetic stirrer, and thermowell. The mixture was distilled at atmospheric pressure under nitrogen. After the low boiling fraction (bp 90-180°) which contained predominately 2-propanol and isopropyl borate (GC analysis) was removed, the completed distillation afforded 2-isopropoxy-4,4,5,5-tetramethyl[1,3,2]dioxaborolane (10, 1.628 kg, 1.86 Kg theoretical, 87.5%) as a colorless liquid (bp 180-185° C. with GC purity>97.5%). This material was stored in Sure/Seal bottles to minimize hydrolysis.

Q & A

Q1: What is the role of 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in organic synthesis?

A1: this compound serves as a reagent for introducing boronate ester groups into organic molecules. These boronate esters are versatile intermediates, particularly valuable in Suzuki cross-coupling reactions. [, , ]

Q2: Can you describe a specific example of how this compound is used to synthesize a specific class of compounds?

A2: One example is its use in the synthesis of indoles. A research study describes a method where this compound reacts with a titanium alkylidene intermediate, derived from an ester, to form a boronate-bearing enol ether. This enol ether then undergoes acid-catalyzed cyclization to yield an indole with a boronate group. This group allows for further modifications through Suzuki coupling reactions, diversifying the library of synthesized indoles. []

Q3: How does the use of this compound contribute to the field of medicinal chemistry?

A4: The ability to easily introduce boronate esters using this compound, followed by Suzuki coupling, significantly broadens the possibilities for synthesizing diverse compound libraries. This diversity is crucial in medicinal chemistry for exploring structure-activity relationships and developing new drug candidates. []